Ethyl 1-[(5-phenyl-1,3-oxazol-4-yl)carbonyl]piperidine-4-carboxylate

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: ethyl 1-(5-phenyl-1,3-oxazole-4-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H20N2O4/c1-2-23-18(22)14-8-10-20(11-9-14)17(21)15-16(24-12-19-15)13-6-4-3-5-7-13/h3-7,12,14H,2,8-11H2,1H3
• InChI Key: FTYOFAFOJVWKRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)C2=C(OC=N2)C3=CC=CC=C3

Description

Ethyl 1-[(5-phenyl-1,3-oxazol-4-yl)carbonyl]piperidine-4-carboxylate is a useful research compound. Its molecular formula is C18H20N2O4 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Phenyl-1,3-oxazole-4-carboxylic acid (40 mg, 0.211 mmol), ethyl isonipecotate (36.2 mg, 0.215 mmol), O-(benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium tetrafluoroborate (86.2 mg, 0.268 mmol) and diisopropylethylamine (25.4 mg, 0.197 mmol) were mixed in dimethylformamide (1.0 mL) and stirred at room temperature. Solvent was evaporated in vacuo, and the residue was taken up in methanol (1 mL), filtered and purified by preparative chromatography. The combined fractions were partitioned between NaHCO3 (sat) and ethylacetate. The organic layer was washed with water and concentrated in vacuo to afford the title compound. HRMS (ESI, pos. ion) m/z calcd for C18H20N2O4: 328.1423, found 328.1430.